Cas no 58438-03-2 (H-2-Nal-OH)

• Product Name: H-2-Nal-OH
• CAS No: 58438-03-2
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• MDL: MFCD00066087
• CID: 57265
• PubChem ID: 185915
• Update Time: 2025-10-22

H-2-Nal-OH Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-3-(naphthalen-2-yl)propanoic acid
• Naphthylalanine
• H-2-Nal-OH
• L-2-Naphthylalanine
• 3-(2-Naphthyl)-D-alanine Hydrochloride
• 3-(2-Naphthyl)-L-alanine
• H-2-Nal-OH.HCl
• H-2-Nal-OH·HCl
• H-L-2Nal-OH
• 2-Naphthyl-L-Alanine
• 3-(2-Naphthyl)-alanine
• 3-(2-Naphthyl)-L-alanine.HCl
• 3-Naphth-2-yl-L-alanine
• L-2-Nal-OH
• L-2-Napthyl alanine
• (S)-α-Amino-2-naphthalenepropionic Acid
• (R)-2-Amino-3-naphthalene-2-yl-propionic acid
• (2S)-2-amino-3-naphthalen-2-ylpropanoic acid
• AC-9935
• (2S)-2-amino-3-(2-naphthyl)propionic acid
• beta-2-naphthyl-l-alanine
• Q27092918
• L-3-(2-Naphthyl)-alanine
• EN300-199833
• (s)-2-amino-3-naphthalen-2-yl-propionic acid
• 58438-03-2
• (S)-3-(2-NAPHTHYL)ALANINE
• SCHEMBL93303
• DTXSID20973984
• L-.BETA.-(2-NAPHTHYL)ALANINE
• D0N0YX
• .BETA.-2-NAPHTHYL-L-ALANINE
• BCP11553
• 2-NAPHTHALENEPROPANOIC ACID, .ALPHA.-AMINO-, (.ALPHA.S)-
• AKOS016843689
• AS-11747
• CS-W008379
• JPZXHKDZASGCLU-LBPRGKRZSA-N
• CHEMBL1234619
• L-3-(2-NAPHTHYL)ALANINE
• 2-naphthalanine
• BETA-(2-NAPHTHYL)-ALANINE
• (2S)-2-amino-3-(2-naphthyl)propanoic acid
• H-Ala(2-Naph)-OH
• N0646
• (2S)-2-amino-3-(naphthalen-2-yl)propanoic acid
• 2-Naphthalenepropanoic acid, alpha-amino-, (alphaS)-
• NAL
• 2-NAPHTHALENEPROPANOIC ACID, .ALPHA.-AMINO-, (S)-
• UNII-W425Q6KV9R
• J353.121J
• 2-Naphthalenepropanoic acid, a-amino-, (aS)-
• HY-W008379
• AM83702
• (S)-alpha-Amino-2-naphthalenepropionic Acid
• 3-Naphthalen-2-ylalanine
• DB01766
• W425Q6KV9R
• 3-(2-Naphthyl)alanine
• L-beta-(2-Naphthyl)alanine
• MFCD00066087
• (2S)-2-amino-3-(naphthalen-2-yl)propanoic acid (non-preferred name)
• CHEBI:44170
• 3-naphthalen-2-yl-l-alanine
• NS00015310
• 2-naphthylalanine
• DA-74855
• 3-(2-napthyl)-L-alanine
• (alphaS)-alpha-amino-2-naphthalenepropanoic acid

• MDL： MFCD00066087
• Inchi： 1S/C13H13NO2/c14-12(13(15)16)8-9-5-6-10-3-1-2-4-11(10)7-9/h1-7,12H,8,14H2,(H,15,16)/t12-/m0/s1
• InChI Key： JPZXHKDZASGCLU-LBPRGKRZSA-N
• SMILES： OC([C@H](CC1C=CC2C=CC=CC=2C=1)N)=O

Computed Properties

• Exact Mass: 215.09500
• Monoisotopic Mass: 215.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.1242 (rough estimate)
• Melting Point: 243-253°C
• Boiling Point: 412.3℃ at 760 mmHg
• Flash Point: 203.2±25.4 °C
• Refractive Index: 1.5480 (estimate)
• Solubility: Soluble in 1mol/L NaOH.
• PSA: 63.32000
• LogP: 2.49450
• Specific Rotation: -10.0 to -12.0° (C=1, 1mol/L HCl)
• Solubility: water
• Sensitiveness: Sensitive to heat

H-2-Nal-OH Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：3
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Storage Condition：Store long-term at 2-8°C
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on H-2-Nal-OH

Exploring the Properties and Applications of H-2-Nal-OH (CAS No: 58438-03-2)

H-2-Nal-OH, also known by its CAS number 58438-03-2, is a compound of significant interest in the fields of chemistry and pharmacology. This compound has been extensively studied for its unique properties and potential applications in various industries. In this article, we will delve into the latest research findings, chemical characteristics, and practical uses of H-2-Nal-OH.

H-2-Nal-OH is a derivative of N-acetylcysteine (NAC), a well-known antioxidant and precursor to the amino acid cysteine. Its chemical structure consists of an acetyl group attached to a cysteine molecule, which contributes to its stability and bioavailability. Recent studies have highlighted its role in mitigating oxidative stress, a condition that plays a pivotal role in numerous pathological processes such as neurodegenerative diseases, cardiovascular disorders, and chronic inflammation.

One of the most promising applications of H-2-Nal-OH lies in its potential as a therapeutic agent. Researchers have explored its ability to enhance glutathione levels in cells, which is crucial for detoxification and maintaining cellular health. A 2023 study published in *Nature Communications* demonstrated that H-2-Nal-OH could significantly reduce oxidative stress markers in animal models of Alzheimer's disease, suggesting its potential as a neuroprotective agent.

In addition to its therapeutic applications, H-2-Nal-OH has also found utility in cosmetic formulations due to its skin-friendly properties. Its ability to penetrate the skin barrier and deliver antioxidants makes it an ideal ingredient for antiaging products. A recent clinical trial conducted by dermatologists revealed that topical application of H-2-Nal-OH could improve skin elasticity and reduce signs of photoaging.

The synthesis of H-2-Nal-OH involves a multi-step process that includes acetylation and purification steps to ensure high purity levels. Advanced chromatographic techniques are employed to isolate the compound from reaction mixtures, ensuring its quality for both research and commercial purposes.

From an environmental standpoint, the production and handling of H-2-Nal-OH are considered safe under standard laboratory conditions. Its biodegradability has been assessed in accordance with OECD guidelines, confirming its minimal impact on the environment when disposed of properly.

In conclusion, H-2-Nal-OH (CAS No: 58438-03-2) stands out as a versatile compound with diverse applications across multiple domains. With ongoing research uncovering new therapeutic potentials and innovative uses, this compound continues to be a focal point for scientists and industry professionals alike.